Cas no 1095538-69-4 (Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate)

Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate structure
1095538-69-4 structure
Product Name:Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
CAS No:1095538-69-4
MF:C13H18N4O2S
MW:294.372621059418
CID:2149558
Update Time:2023-08-29

Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
    • POGPVYYUKACSTN-UHFFFAOYSA-N
    • Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
    • Inchi: 1S/C13H18N4O2S/c1-13(2,3)19-12(18)17-6-4-16(5-7-17)11-15-9-10(8-14)20-11/h9H,4-7H2,1-3H3
    • InChI Key: POGPVYYUKACSTN-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CN=C1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 294.115
  • Monoisotopic Mass: 294.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.7
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